Cas no 2248353-90-2 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7H-purine-6-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7H-purine-6-carboxylate
• CAS No: 2248353-90-2
• MF: C₁₄H₇N₅O₄
• MW: 309.236481904984
• CID: 5880078
• PubChem ID: 165890590
• Update Time: 2025-05-19

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7H-purine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6515575
• 2248353-90-2
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7H-purine-6-carboxylate

• Inchi： 1S/C14H7N5O4/c20-12-7-3-1-2-4-8(7)13(21)19(12)23-14(22)10-9-11(17-5-15-9)18-6-16-10/h1-6H,(H,15,16,17,18)
• InChI Key： BDWCEMMZZLLBRS-UHFFFAOYSA-N
• SMILES： O(C(C1=C2C(=NC=N1)N=CN2)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 309.04980372g/mol
• Monoisotopic Mass: 309.04980372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 118Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7H-purine-6-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7H-purine-6-carboxylate (CAS No: 2248353-90-2)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7H-purine-6-carboxylate, identified by its Chemical Abstracts Service number CAS No: 2248353-90-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to a class of heterocyclic molecules that exhibit remarkable structural complexity and functional diversity, making it a subject of intense study for its potential applications in medicinal chemistry and drug discovery.

The molecular structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7H-purine-6-carboxylate features a fused ring system consisting of an isoindole moiety linked to a purine derivative. The isoindole ring system is characterized by its electron-deficient nature due to the presence of a carbonyl group at the 1-position and a ketone at the 3-position, which contributes to its reactivity and ability to participate in various chemical transformations. The purine moiety, on the other hand, is well-known for its biological significance as a core structural unit in nucleic acids and various bioactive molecules.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7H-purine-6-carboxylate, allowing researchers to explore its pharmacological properties in greater detail. The compound’s unique structural features have prompted investigations into its potential as a scaffold for the development of novel therapeutic agents. Specifically, the combination of the isoindole and purine moieties suggests that this molecule may exhibit dual functionality, making it a promising candidate for targeting multiple biological pathways simultaneously.

In the realm of medicinal chemistry, the synthesis and characterization of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7H-purine-6-carboxylate have been facilitated by modern techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations. These methods have allowed for the construction of complex molecular architectures with high precision and yield. Furthermore, computational studies have been employed to predict the biological activity of this compound by modeling its interactions with potential target proteins.

One of the most intriguing aspects of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7H-purine-6-carboxylate is its potential as an inhibitor of enzymes involved in cancer metabolism. Preliminary studies have suggested that this compound may interfere with key metabolic pathways such as glycolysis and glutaminolysis, which are often dysregulated in tumor cells. By targeting these pathways, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-ylyl 7H-purine carboxylate could potentially induce apoptosis or inhibit proliferation in cancer cells while minimizing toxicity to healthy tissues.

The pharmacokinetic properties of this compound are also under investigation. Researchers are examining its solubility, stability, and metabolic fate to optimize its delivery and efficacy. Additionally, formulation strategies are being explored to enhance its bioavailability and target specificity. These efforts are crucial for translating promising preclinical findings into effective therapeutic interventions.

Another area of interest is the use of 1,3-dioxo -2 , 3 -dihydro -1 H - iso indol - 2 - yl 7 H - purine -6 -carboxylate as a tool compound in biochemical assays. Its unique structure allows it to serve as a probe for understanding enzyme mechanisms and identifying new drug targets. By using this compound in high-throughput screening (HTS) campaigns, researchers can identify small molecules that modulate its activity or interactions with biological targets.

The synthesis of analogues derived from CAS No:2248353 -90 - 2 is another active line of research aimed at expanding its chemical space and exploring new pharmacological profiles. By modifying specific functional groups or introducing additional substituents into the isoindole or purine moieties , scientists can generate libraries of compounds with tailored properties . These libraries can then be screened for biological activity using various assays , including cell-based assays , enzyme inhibition assays , and binding studies .

The development of CAS No:2248353 -90 - 2 also aligns with broader trends in drug discovery towards personalized medicine . By understanding how individual patients metabolize or respond to this compound , clinicians can tailor treatment regimens to maximize efficacy while minimizing adverse effects . This approach requires interdisciplinary collaboration between chemists , biologists , pharmacologists , clinicians ,